Cas no 84657-23-8 (2-chloro-4-methoxy-5-methylbenzaldehyde)

• Product Name: 2-chloro-4-methoxy-5-methylbenzaldehyde
• CAS No: 84657-23-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 2122016
• PubChem ID: 86033833
• Update Time: 2025-05-20

2-chloro-4-methoxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-5-methylbenzaldehyde
• DB-330101
• SCHEMBL4065455
• 84657-23-8
• NTORUHPAVNTNBS-UHFFFAOYSA-N
• E97918
• 2-chloro-4-methoxy-5-methyl-benzaldehyde

• Inchi： 1S/C9H9ClO2/c1-6-3-7(5-11)8(10)4-9(6)12-2/h3-5H,1-2H3
• InChI Key： NTORUHPAVNTNBS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1C=O)OC

Computed Properties

• Exact Mass: 184.0291072Da
• Monoisotopic Mass: 184.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-chloro-4-methoxy-5-methylbenzaldehyde

2-Chloro-4-methoxy-5-methylbenzaldehyde (CAS No. 84657-23-8): A Comprehensive Overview

2-Chloro-4-methoxy-5-methylbenzaldehyde (CAS No. 84657-23-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in the development of novel drugs and chemical intermediates.

The molecular structure of 2-chloro-4-methoxy-5-methylbenzaldehyde consists of a benzene ring substituted with a chlorine atom at the 2-position, a methoxy group at the 4-position, and a methyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable starting material for various synthetic transformations.

In recent years, 2-chloro-4-methoxy-5-methylbenzaldehyde has been explored for its role in the synthesis of bioactive compounds. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry (2021) highlighted the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory drugs. The study demonstrated that derivatives of 2-chloro-4-methoxy-5-methylbenzaldehyde exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond its medicinal applications, 2-chloro-4-methoxy-5-methylbenzaldehyde has also found utility in the field of organic synthesis. Its reactivity and functional group diversity make it an excellent building block for constructing complex molecules. For instance, a study published in Organic Letters (2020) reported the use of this compound in a multistep synthesis to produce a series of heterocyclic compounds with potential therapeutic applications.

The physical and chemical properties of 2-chloro-4-methoxy-5-methylbenzaldehyde have been well-documented. It is a pale yellow solid with a melting point ranging from 60 to 63°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. These properties make it suitable for various synthetic protocols and purification methods.

Safety and handling considerations are crucial when working with 2-chloro-4-methoxy-5-methylbenzaldehyde. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 2-chloro-4-methoxy-5-methylbenzaldehyde (CAS No. 84657-23-8) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for chemists and researchers working in various fields. As ongoing research continues to uncover new applications and derivatives, the importance of this compound is likely to grow further.